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Compound of Interest

Compound Name: 2-Tert-butyl-1,3-diisopropylisourea

Cat. No.: B031140 Get Quote

A Comprehensive Technical Guide to 2-Tert-
butyl-1,3-diisopropylisourea
Introduction

2-Tert-butyl-1,3-diisopropylisourea, also known by its synonym O-tert-Butyl-N,N'-

diisopropylisourea, is a versatile chemical reagent primarily utilized in organic synthesis.[1]

With the CAS number 71432-55-8, this compound serves as a valuable intermediate and

reagent for creating complex molecules, particularly in the fields of pharmaceutical

development and materials science.[1][2] Its sterically hindered structure offers unique

advantages in selectivity and reactivity, making it a preferred choice for specific chemical

transformations such as esterification and alkylation.[1][3] This guide provides an in-depth

overview of its properties, synthesis, and applications, tailored for researchers and

professionals in drug development.

Physical and Chemical Properties
2-Tert-butyl-1,3-diisopropylisourea is a colorless to almost colorless clear liquid under

standard conditions.[2][3] It is characterized by its excellent solubility in organic solvents, which

facilitates its application in a wide range of reaction environments.[1] Its stability is maintained

under recommended storage conditions, which include refrigeration (2-8°C) in an inert

atmosphere, protected from light.[2][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b031140?utm_src=pdf-interest
https://www.benchchem.com/product/b031140?utm_src=pdf-body
https://www.chemimpex.com/products/24355
https://www.chemimpex.com/products/24355
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8239657.htm
https://www.chemimpex.com/products/24355
https://cymitquimica.com/products/3B-B4178/o-tert-butyl-nn-diisopropylisourea/
https://www.benchchem.com/product/b031140?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8239657.htm
https://cymitquimica.com/products/3B-B4178/o-tert-butyl-nn-diisopropylisourea/
https://www.chemimpex.com/products/24355
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8239657.htm
https://www.biosynth.com/p/FB53703/71432-55-8-2-tert-butyl-13-diisopropylisourea
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physical and Chemical Identification Data

Identifier Value

CAS Number 71432-55-8[1][2][5][6]

Molecular Formula C₁₁H₂₄N₂O[1][2][5][6]

Molecular Weight 200.32 g/mol [1][2][5][6]

IUPAC Name
tert-butyl N,N'-di(propan-2-yl)carbamimidate[5]

[7][8]

Synonyms

O-tert-Butyl-N,N'-diisopropylisourea, 2-Methyl-2-

propanyl N,N′-diisopropylcarbamimidate[2][3][6]

[9]

InChIKey FESDUDPSRMWIDL-UHFFFAOYSA-N[2][8]

SMILES CC(C)NC(=NC(C)C)OC(C)(C)C[2][4][7][8]

Table 2: Quantitative Physicochemical Properties

Property Value Notes

Appearance
Colorless to Almost Colorless

Clear Liquid/Oil[1][2][3]
-

Boiling Point
61°C at 10 mmHg[2][8][9][10]

[11]
(lit.)

Density 0.89 ± 0.1 g/cm³[2][10] Predicted

Refractive Index 1.4240 - 1.4280[2][10] -

pKa 9.54 ± 0.50[2] Predicted

Spectroscopic Data
The structural identity of 2-Tert-butyl-1,3-diisopropylisourea is confirmed by Nuclear

Magnetic Resonance (NMR) spectroscopy.
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Table 3: ¹H NMR Spectroscopic Data

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

3.80 - 3.58 m 1H CH

3.31 - 2.97 m 1H CH

1.44 s 9H tBu

1.19 - 1.01 m 12H Me₂ x 2

Solvent: CDCl₃,

Frequency: 300

MHz[2]

Experimental Protocols
Detailed methodologies for the synthesis of 2-Tert-butyl-1,3-diisopropylisourea and its

application in esterification are outlined below.

1. Synthesis of 2-Tert-butyl-1,3-diisopropylisourea

This protocol describes the synthesis from N,N'-diisopropylcarbodiimide and tert-butanol,

catalyzed by copper(I) chloride.[2]

Materials:

N,N'-diisopropylcarbodiimide (10.0 mL, 63.9 mmol, 1.0 equiv)

tert-butanol (6.97 mL, 73.5 mmol, 1.15 equiv)

Copper(I) chloride (CuCl) (63.4 mg, 0.64 mmol, 1 mol%)

Procedure:

Add CuCl to a solution of N,N'-diisopropylcarbodiimide in tert-butanol.[2]

Stir the reaction mixture at room temperature for 14 hours.[2]
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Upon completion, purify the mixture by distillation under reduced pressure (80°C, 25

mmHg).[2]

The final product, 2-tert-butyl-1,3-diisopropylisourea, is obtained as a colorless oil

(typical yield: 81%).[2]

Synthesis Workflow of 2-Tert-butyl-1,3-diisopropylisourea

Reactants Stir at RT
14 hours

Combine

N,N'-Diisopropyl-
carbodiimide

tert-Butanol

CuCl (catalyst)

Purification

Reaction
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Distillation
(80°C, 25 mmHg)

Product:
2-Tert-butyl-1,3-

diisopropylisourea
(Colorless Oil)

Purified
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A diagram illustrating the synthesis workflow for the target compound.

2. Application in tert-Butylation: Synthesis of Boc-Ser-OtBu

This protocol demonstrates the use of 2-Tert-butyl-1,3-diisopropylisourea as a tert-butylation

reagent for the esterification of a protected amino acid, Boc-Ser-OH.

Materials:

Boc-Ser-OH (0.94 g, 4.6 mmol)

2-Tert-butyl-1,3-diisopropylisourea (3.3 mL, 14.0 mmol)

Dichloromethane (DCM) (10 mL)

Hexane

Celite
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Procedure:

Dissolve Boc-Ser-OH in dichloromethane.

Cool the solution to 3°C and add 2-Tert-butyl-1,3-diisopropylisourea dropwise over 5

minutes.

Stir the reaction mixture overnight at room temperature under a nitrogen atmosphere.

Add hexane (10 mL) to the mixture and filter it through celite.

Remove the solvent under reduced pressure.

Purify the resulting residue by column chromatography (1:1 ethyl acetate/hexane on SiO₂)

to yield the product, Boc-Ser-OtBu, as a white solid (typical yield: 50%).
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tert-Butylation of Boc-Ser-OH
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Workflow for the esterification of Boc-Ser-OH using the isourea reagent.

Applications in Research and Development
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2-Tert-butyl-1,3-diisopropylisourea is a key reagent in multi-step organic syntheses, valued

for its ability to facilitate specific chemical transformations.

Pharmaceutical Synthesis: It serves as a crucial intermediate in the synthesis of complex

pharmaceutical compounds. Notable examples include its use in preparing 5-Oxo

Atorvastatin tert-Butyl Ester, a Boc-protected derivative of Atorvastatin, and as a reagent in

the total synthesis of the antifungal natural product, Citrafungin A.[2][10]

Esterification and Alkylation: The compound is an effective reagent for tert-butylation, a type

of esterification or alkylation that introduces a bulky tert-butyl group.[3] This is particularly

useful in protecting group chemistry, a cornerstone of modern peptide and complex molecule

synthesis.[12][13] The steric hindrance provided by the reagent's structure can enhance

reaction selectivity.[1]

General Synthetic Utility: As a versatile synthetic tool, it is employed in various C-X bond

formation reactions and can act as a ligand in certain catalytic processes, helping to improve

reaction rates and selectivity.[1]

Conclusion
2-Tert-butyl-1,3-diisopropylisourea is a specialized chemical reagent with significant utility in

organic synthesis, particularly for researchers in drug discovery and development. Its well-

defined physical and chemical properties, coupled with established protocols for its synthesis

and application in tert-butylation reactions, make it a reliable tool for constructing complex

molecular architectures. Its role in the synthesis of notable compounds like atorvastatin

derivatives underscores its importance in the pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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